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Compound of Interest

Compound Name: Chlorofluoroacetic acid

Cat. No.: B1211338

Essential Safety and Handling Guide for
Chlorofluoroacetic Acid

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling Chlorofluoroacetic acid, including detailed personal protective
equipment (PPE) protocols, operational plans, and disposal guidelines.

Chlorofluoroacetic acid is a corrosive chemical that can cause severe skin burns and eye
damage.[1][2][3][4] It is also harmful if swallowed, inhaled, or absorbed through the skin.[2][4]
Strict adherence to safety protocols is crucial to minimize risks and ensure personal and
environmental safety.

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling Chlorofluoroacetic acid. Never
handle this chemical without the appropriate protective gear.
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PPE Category

Specification

Purpose

Eye and Face Protection

Tightly fitting safety goggles
and a face shield.[5]

Protects against splashes and
vapors that can cause severe

eye damage.[1]

Hand Protection

Chemical-resistant gloves
(e.g., heavy nitrile, neoprene,
butyl rubber, or fluorocarbon).
[6] Discard if any leaks or

holes develop.

Prevents skin contact, which

can cause severe burns.[1]

Body Protection

Chemical-resistant lab coat or
apron. For larger quantities, a
chemical splash suit may be

necessary.[7]

Protects against skin contact
and contamination of personal
clothing.[3]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[1][8] If ventilation is
inadequate, a NIOSH-
approved respirator is
required.[5][7]

Prevents inhalation of harmful
vapors that can cause
respiratory tract irritation and
burns.[1]

Foot Protection

Closed-toe, chemical-resistant
shoes or boots.[6][9]

Protects feet from spills.

Operational Workflow for Handling Chlorofluoroacetic

Acid

The following diagram outlines the standard operating procedure for safely handling

Chlorofluoroacetic acid in a laboratory setting.
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Preparation

( Review Safety Data Sheet (SDS) )

y

( Gather all necessary PPE )
( Prepare work area in a fume hood )

Handling
y

( Don all required PPE )

( Carefully handle Chlorofluoroacetic acid )

( Doff PPE correctly )

Cleanup & Disposal

( Decontaminate work area )

( Dispose of waste according to regulations )

Click to download full resolution via product page

Caption: Standard operating procedure for handling Chlorofluoroacetic acid.
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Emergency Response Plan

In the event of an emergency, immediate and appropriate action is critical. The following
flowchart details the steps to take in case of a spill or personal exposure.

Click to download full resolution via product page

Caption: Emergency response flowchart for Chlorofluoroacetic acid incidents.

Detailed Protocols
Handling and Storage Protocol

o Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[6] Ensure a
chemical fume hood is operational and the work area is clear of incompatible materials.[1][8]

o Personal Protective Equipment: Don all required PPE as outlined in the table above. Ensure
gloves are inspected for any damage before use.[10]

e Handling:
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[e]

o

[¢]

[¢]

o Storage:

Work in a well-ventilated area, preferably a chemical fume hood.[1][3]
Avoid all personal contact, including inhalation.[3]
Do not eat, drink, or smoke when using this product.[3]

Keep containers tightly closed when not in use.[1][3]

o Store in a cool, dry, well-ventilated area away from incompatible substances.[1][3]

o Store in a designated corrosives area.[1][8]

o Keep containers securely sealed and protect them from physical damage.[3]

Emergency First-Aid Procedures

Exposure Route

First-Aid Measures

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes.[1] Seek immediate medical
aid.[1]

Eye Contact

Immediately hold eyelids apart and flush the eye
continuously with running water for at least 15-
20 minutes.[1][3] Remove contact lenses if
present and easy to do.[3] Seek immediate

medical attention.[1]

Remove from exposure and move to fresh air

immediately.[1] If breathing is difficult, give

Inhalation
oxygen.[1][2] If not breathing, give artificial
respiration.[1][2] Seek immediate medical aid.[1]
Do NOT induce vomiting.[1] If the person is
conscious and alert, rinse their mouth with water
Ingestion and give 2-4 cupfuls of milk or water.[1] Never

give anything by mouth to an unconscious

person.[1][2] Seek immediate medical aid.[1]

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://pim-resources.coleparmer.com/sds/27114.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC1148.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC1148.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC1148.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC1148.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC1148.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://www.fishersci.com/store/msds?partNumber=A176500&productDescription=CHLOROACETIC+ACID+CERTIF+500G&vendorId=VN00033897&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-PC1148.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC1148.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC1148.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://www.chemicalbook.com/msds/chlorofluoroacetic-acid.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://www.chemicalbook.com/msds/chlorofluoroacetic-acid.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://www.chemicalbook.com/msds/chlorofluoroacetic-acid.pdf
https://pim-resources.coleparmer.com/sds/27114.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Spill and Disposal Plan

e Spill Containment:

o For small spills, absorb with an inert, non-combustible material such as sand, earth, or
vermiculite.[3]

o Do not use combustible materials, such as sawdust.[11]
o For large spills, restrict access to the area and call for emergency response.

o Cleanup:

o

Wear appropriate PPE during cleanup.[3]

[e]

Carefully sweep or scoop up the absorbed material and place it into a suitable, labeled,
and closed container for disposal.[1][3]

[e]

Avoid generating dust.[1]

(¢]

Ventilate the area and wash the spill site after material pickup is complete.
e Disposal:
o Dispose of waste in accordance with local, regional, and national regulations.[3]

o Do not dispose of down the drain unless neutralized and permitted by local regulations.
[12]

o Contaminated clothing should be laundered separately before reuse.[3] Contaminated
shoes should be discarded.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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